Cas no 1083424-16-1 ()

• CAS No: 1083424-16-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6771238
• PubChem ID: 43558720
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H12N2O2/c1-7(2,3)6-9-8-5(4-10)11-6/h10H,4H2,1-3H3
• InChI Key： JPHXTAHKLUTXOO-UHFFFAOYSA-N
• SMILES： O1C(CO)=NN=C1C(C)(C)C

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles